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Compound of Interest

Compound Name: Endrin aldehyde

Cat. No.: B048301

Endrin Aldehyde: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Endrin Aldehyde, a significant metabolite
and degradation product of the organochlorine pesticide Endrin. This document consolidates
critical information regarding its chemical identity, physicochemical properties, analytical
methodologies, and toxicological profile, presented in a format tailored for research and
development applications.

Chemical Identity and Nomenclature

Endrin Aldehyde is a chlorinated cyclodiene pesticide derivative. While it was not
commercially produced as an active ingredient, its presence as an impurity in technical-grade
Endrin and as a product of its environmental and metabolic breakdown necessitates a thorough
understanding of its characteristics.[1][2]

Table 1: Chemical Identifiers for Endrin Aldehyde
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Identifier Value

CAS Number 7421-93-4[1][3][4]
Molecular Formula C12HsCleO[1][3][4]
3,4,5,6,6,7-

hexachloropentacyclo[6.3.0.02,4.03,7.0°,°Jundeca
ne-10-carbaldehyde[1][5]

rel-

(1R,2R,2aR,4S,4aS,5R,6aR,6bR,7S)-2,2a,3,3,4
IUPAC Nomenclature ,7-hexachlorodecahydro-1,2,4-

methenocyclopenta[cd]pentalene-5-

carboxaldehyde[4]

(1S,2R,3S,4R,5S5,7S,85,9R,10S)-3,4,5,6,6,7-
hexachloropentacyclo[6.3.0.02,4.03,7.05,9]unde
cane-10-carbaldehyde[5]

Synonyms SD 7442, Endrin-aldehyde[6]

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of Endrin Aldehyde is
crucial for developing analytical methods, predicting its environmental fate, and assessing its
toxicological potential.

Table 2: Physicochemical Data for Endrin Aldehyde
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Property Value Reference
Molecular Weight 380.9 g/mol [1107]
Physical State Solid [11[7]
_ _ 145-149 °C; 235 °C
Melting Point [7]
(decomposes)
Water Solubility 2.4x1072mg/L at 25 °C [1]
Vapor Pressure 2.0 x 1077 mmHg at 25 °C [7]

Log Kow (Octanol-Water )
N . 4.80 (Estimated) [1]
Partition Coefficient)

4.2 x 10~% atm-m3/mole at 25
Henry's Law Constant ) [1]
°C (Estimated)

Formation of Endrin Aldehyde

Endrin Aldehyde is not synthesized for commercial use but is formed as a byproduct during
the manufacturing of Endrin and through the degradation of Endrin in the environment.[1][2]
The primary precursor, Endrin, is synthesized through a multi-step process.
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Figure 1: Formation pathway of Endrin and its degradation to Endrin Aldehyde.
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Experimental Protocols for Analysis

The detection and quantification of Endrin Aldehyde in various matrices are critical for
environmental monitoring and toxicological studies. Several standardized methods have been

developed, primarily relying on gas chromatography.

General Analytical Workflow

A generalized workflow for the analysis of Endrin Aldehyde in environmental and biological

samples involves extraction, cleanup, and instrumental analysis.
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Figure 2: Generalized workflow for the analysis of Endrin Aldehyde.

EPA Method 8081B: Organochlorine Pesticides by Gas
Chromatography

This method is suitable for determining the concentration of various organochlorine pesticides,
including Endrin Aldehyde, in extracts from solid and liquid matrices.[8]
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e Principle: A sample is extracted using a matrix-specific technique, followed by cleanup to
remove interferences. The extract is then analyzed by gas chromatography with an electron
capture detector (GC-ECD).[8][9]

o Sample Extraction:

o Agueous Samples: Extraction with methylene chloride using a separatory funnel (Method
3510) or continuous liquid-liquid extraction (Method 3520).[9]

o Solid Samples: Extraction with hexane-acetone or methylene chloride-acetone using
Soxhlet extraction (Method 3540), automated Soxhlet extraction (Method 3541), or
ultrasonic extraction (Method 3550).[10]

o Cleanup: Depending on the matrix, cleanup procedures may include the use of alumina
(Method 3610), Florisil (Method 3620), silica gel (Method 3630), or gel permeation
chromatography (GPC) (Method 3640). For samples containing sulfur, Method 3660 is
recommended.[8]

e GC-ECD Analysis:

o Aliquots of the cleaned-up extract are injected into a gas chromatograph equipped with a
capillary column and an electron capture detector.

o Dual column confirmation is often employed to ensure the identity of the detected
analytes.[9]

o System performance is monitored by checking the degradation of DDT and Endrin, which
should not exceed 15%.[8]

EPA Method 525.2: Organic Compounds in Drinking
Water

This method is used for the determination of a wide range of organic compounds, including
Endrin Aldehyde, in drinking water.[1][11]

e Principle: A 1-liter water sample is passed through a solid-phase extraction (SPE) cartridge
or disk with a C18-bonded silica phase. The trapped analytes are then eluted, concentrated,
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and analyzed by gas chromatography/mass spectrometry (GC/MS).[12][13]

e Sample Preparation:

o The water sample is preserved by adding sodium sulfite and adjusting the pH to <2 with
hydrochloric acid.[12]

» Solid-Phase Extraction (SPE):
o The SPE cartridge/disk is conditioned with methanol, followed by reagent water.
o The water sample is passed through the conditioned SPE material.
o The cartridge/disk is dried.

 Elution and Concentration:

o The analytes are eluted from the SPE material with ethyl acetate followed by methylene
chloride.[13]

o The eluate is dried using anhydrous sodium sulfate and concentrated to a final volume of
1 mL.[12]

e GC/MS Analysis:

o An aliguot of the concentrated extract is injected into a GC/MS system for separation,
identification, and quantification.

QUEChERS Method for Food Matrices

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
approach for the extraction and cleanup of pesticide residues in food samples.[14][15]

e Principle: The method involves an initial extraction with an organic solvent (typically
acetonitrile) and partitioning salts, followed by a dispersive solid-phase extraction (dSPE)
cleanup step.[14][15]

o Extraction:
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[e]

A homogenized food sample is placed in a centrifuge tube.

o

Acetonitrile is added, and the tube is shaken.

[¢]

Magnesium sulfate and sodium acetate are added to induce phase separation and
partitioning of the pesticides into the acetonitrile layer.[15]

[¢]

The sample is centrifuged.

e Dispersive SPE (dSPE) Cleanup:

o An aliguot of the acetonitrile supernatant is transferred to a dSPE tube containing a
mixture of sorbents.

o Common sorbents include primary secondary amine (PSA) to remove organic acids,
sugars, and fatty acids, and C18 to remove nonpolar interferences.[14]

o The tube is shaken and then centrifuged.

e Analysis: The final cleaned-up extract is analyzed by GC/MS or LC/MS.

Metabolism and Toxicology

Detailed toxicokinetic and mechanistic studies specifically on Endrin Aldehyde are limited.
Much of the available information is extrapolated from studies on its parent compound, Endrin.

Metabolism

Endrin is known to be metabolized in animals, and Endrin Aldehyde is one of its metabolites.
The primary metabolic pathway for Endrin involves oxidation to syn- and anti-12-hydroxyendrin,
which are further converted to 12-ketoendrin.[2] The specific pathways for the further
metabolism of Endrin Aldehyde in biological systems are not well-documented. It is presumed
that it could potentially be oxidized via similar mechanisms as Endrin.

Mechanism of Toxic Action

The primary toxicological effect of Endrin is neurotoxicity, acting as a non-competitive
antagonist of the gamma-aminobutyric acid (GABA)-gated chloride channel in the central
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nervous system. This inhibition leads to a reduction in the inhibitory effects of GABA, resulting
in hyperexcitability and convulsions.[16] While it is plausible that Endrin Aldehyde may share
a similar mechanism of action due to its structural similarity to Endrin, specific studies
investigating the molecular mode of action of Endrin Aldehyde are lacking.

Conclusion

Endrin Aldehyde, a persistent and toxic derivative of the pesticide Endrin, presents a
continued subject of interest for environmental and toxicological research. This guide has
synthesized key technical information on its chemical properties, formation, and analytical
detection. While standardized methods for its quantification are well-established, further
research is needed to fully elucidate the specific metabolic pathways and the precise molecular
mechanisms underlying the toxicity of Endrin Aldehyde. Such studies will be invaluable for a
comprehensive risk assessment and for the development of potential therapeutic interventions
in cases of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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